Cas no 1361554-97-3 (2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361554-97-3
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923319
• Update Time: 2025-06-14

2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-8-2-1-7(12(15)13(8)16)9-3-6(5-11(19)20)4-10(17)18-9/h1-4H,5H2,(H,19,20)
• InChI Key： LXCCYXRIEMBRHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=C(N=1)F)CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid

Research Brief on 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361554-97-3)

The compound 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid (CAS: 1361554-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid, which combines a fluorinated pyridine core with a trichlorophenyl moiety. This combination is believed to enhance its bioactivity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

Pharmacological evaluations have demonstrated that 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid exhibits potent anti-inflammatory and analgesic effects in preclinical models. Mechanistic studies suggest that it modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammatory responses. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent in vitro studies have explored its anticancer potential. Preliminary data indicate that the compound induces apoptosis in certain cancer cell lines, possibly through the inhibition of specific kinases. However, further research is needed to elucidate its exact molecular targets and to assess its safety profile in vivo.

The pharmacokinetic properties of 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid have also been investigated. Studies report favorable oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Nonetheless, challenges such as potential off-target effects and toxicity profiles require thorough evaluation in future studies.

In conclusion, 2-Fluoro-6-(2,3,4-trichlorophenyl)pyridine-4-acetic acid represents a promising scaffold for drug discovery, with demonstrated bioactivity in inflammation and oncology. Continued research efforts should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through preclinical and clinical development stages.